Cas no 66166-40-3 (4-nitro-2-phenyliodoniophenolate)

4-nitro-2-phenyliodoniophenolate structure
66166-40-3 structure
Product Name:4-nitro-2-phenyliodoniophenolate
CAS No:66166-40-3
MF:C12H8INO3
MW:341.101295471191
CID:963407
PubChem ID:13429610
Update Time:2025-04-19

4-nitro-2-phenyliodoniophenolate Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-2-phenyliodoniophenolate
    • 4-Nitro-2-(phenyliodaniumyl)phenolate
    • NSC-304445
    • NSC304445
    • DTXSID80540555
    • 66166-40-3
    • Inchi: 1S/C12H8INO3/c15-12-7-6-10(14(16)17)8-11(12)13-9-4-2-1-3-5-9/h1-8H
    • InChI Key: DALXJYBBNMDFOZ-UHFFFAOYSA-N
    • SMILES: [I+](C1C=CC=CC=1)C1C(=CC=C(C=1)[N+](=O)[O-])[O-]

Computed Properties

  • Exact Mass: 340.95444
  • Monoisotopic Mass: 340.95489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • PSA: 66.2
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